3-(2-(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)-2-oxoethyl)quinazolin-4(3H)-one

• IUPAC Name: 3-[2-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]-2-oxoethyl]quinazolin-4-one
• InChI: InChI=1S/C16H16N6O4S/c1-20-10-18-19-16(20)27(25,26)11-6-21(7-11)14(23)8-22-9-17-13-5-3-2-4-12(13)15(22)24/h2-5,9-11H,6-8H2,1H3
• InChI Key: KSMXPRYAKRWFTL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1S(=O)(=O)C2CN(C2)C(=O)CN3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C16H16N6O4S
• Molecular Weight: 388.4 g/mol

Description

3-(2-(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)-2-oxoethyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C16H16N6O4S and its molecular weight is 388.4. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Activities

• Research has synthesized quinazolin-4-yl-amino benzenesulfonamide derivatives exhibiting in vitro antimicrobial activity against bacterial strains like B. Subtilis, E. Coli, and fungal strain A. Niger. Additionally, these compounds were screened against breast cancer cell lines, showing varied biological activities without significant effect from substitution on synthesized compounds (Kumar et al., 2018).

Synthesis Methods

• A Rh(II)-catalyzed transannulation method has been developed to efficiently synthesize quinazoline derivatives, showcasing an innovative approach using N-sulfonyl-1,2,3-triazoles as a core component for the synthesis of functionalized imidazole derivatives (Lei et al., 2016).

Chemical Properties and Structural Analysis

• Studies have delved into the sulfonylation of quinazolin-4(3H)-ones, revealing the influence of substituents on directing the sulfonyl group's position and documenting unexpected sulfonyl migration. This research provides insights into the chemical behavior and potential modifications of quinazolinone derivatives for further application development (Mertens et al., 2013).

Potential Hypotensive Agents

• A study on quinazolin-4(3H)-one derivatives as hypotensive agents reported compounds showing significant blood pressure-lowering activity in experimental models, indicating potential therapeutic applications for hypertension (Kumar et al., 2003).

Antimicrobial Activity of Schiff Bases and Azetidinones

• Schiff bases and 2-azetidinones derived from quinazolin-4(3H)-one were synthesized and tested for antibacterial and antifungal activities, with certain compounds showing promising antimicrobial properties (Patel & Patel, 2011).